Cas no 1697140-70-7 (1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine)

1-(2-Cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine is a pyrazole derivative characterized by its cyclopropyl-ethyl and methyl substituents, which confer unique steric and electronic properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its amine functionality allows for further derivatization, enabling the construction of more complex molecular architectures. The cyclopropyl group enhances metabolic stability, making it valuable in drug discovery. The compound's well-defined structure and reactivity profile ensure consistent performance in synthetic applications. Suitable for research and industrial use, it offers a balance of stability and reactivity, facilitating efficient downstream modifications.
1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine structure
1697140-70-7 structure
Product Name:1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine
CAS No:1697140-70-7
MF:C9H15N3
MW:165.235501527786
CID:5901748
PubChem ID:130496597
Update Time:2025-10-28

1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine, 1-(2-cyclopropylethyl)-5-methyl-
    • 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine
    • SCHEMBL21960337
    • 1697140-70-7
    • EN300-1107031
    • Inchi: 1S/C9H15N3/c1-7-6-9(10)11-12(7)5-4-8-2-3-8/h6,8H,2-5H2,1H3,(H2,10,11)
    • InChI Key: GRIYEMUYGVXUPW-UHFFFAOYSA-N
    • SMILES: N1(CCC2CC2)C(C)=CC(N)=N1

Computed Properties

  • Exact Mass: 165.126597491g/mol
  • Monoisotopic Mass: 165.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 310.0±22.0 °C(Predicted)
  • pka: 4.13±0.11(Predicted)

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Additional information on 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine

Introduction to 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 1697140-70-7)

1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine, with the CAS number 1697140-70-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine make it a promising candidate for various therapeutic applications.

The molecular structure of 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a 2-cyclopropylethyl group and a methyl group. The cyclopropyl moiety is particularly noteworthy due to its potential to enhance the lipophilicity and metabolic stability of the compound. These properties are crucial for improving the bioavailability and pharmacokinetic profile of drug candidates.

Recent studies have highlighted the potential of 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine has shown promising results in preclinical studies for its analgesic effects. Research conducted at the University of California, San Francisco, found that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The mechanism underlying this analgesic effect is believed to involve the modulation of nociceptive pathways, making it a potential therapeutic option for chronic pain management.

The anticonvulsant activity of 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine has also been investigated. A study published in Epilepsia reported that this compound exhibits significant anticonvulsant effects in rodent models of epilepsy. The researchers found that it effectively prevents seizure induction and reduces seizure severity, suggesting its potential as an anticonvulsant drug for treating epilepsy.

The pharmacokinetic profile of 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

To further evaluate the safety and efficacy of 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine, several clinical trials are currently underway. These trials aim to assess the compound's safety profile, tolerability, and therapeutic potential in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed.

The future prospects for 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including inflammation, pain management, and epilepsy. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for these conditions.

In conclusion, 1-(2-cyclopropylethyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 1697140-70-7) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential as a therapeutic agent for inflammatory diseases, pain management, and epilepsy makes it an exciting area of research in medicinal chemistry and pharmaceutical development.

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